![molecular formula C12H14N4O2S B5259060 N-(2-phenoxyethyl)-2-(4H-1,2,4-triazol-3-ylthio)acetamide](/img/structure/B5259060.png)
N-(2-phenoxyethyl)-2-(4H-1,2,4-triazol-3-ylthio)acetamide
Overview
Description
N-(2-phenoxyethyl)-2-(4H-1,2,4-triazol-3-ylthio)acetamide is a useful research compound. Its molecular formula is C12H14N4O2S and its molecular weight is 278.33 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 278.08374688 g/mol and the complexity rating of the compound is 275. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Anthelmintic Evaluation
A series of compounds including N-[3-{(1H-benzo[d]imidazol-2-ylthio) methyl}-5-mercapto-4H-1,2,4-triazol-4yl]-2-substituted phenoxy acetamide were synthesized and screened for anthelmintic activity against Pheretima posthumous. These compounds demonstrated good anthelmintic activity, comparing favorably with standard drugs like Albendazole and Piperazine (Kumar & Sahoo, 2014).
Potential Anti-Inflammatory Agents
The synthesis of 4-aryl/alkyl-5-(1-phenoxyethyl)-3-[N-(substituted)acetamido]thio-4H-1,2,4-triazole derivatives and their evaluation for anti-inflammatory activities were explored. These compounds exhibited significant anti-inflammatory activities (Turan-Zitouni et al., 2007).
Tyrosinase Inhibitory Activity
Novel 1,2,4-triazole based compounds were synthesized and screened for inhibitory activity against mushroom tyrosinase. Among them, N-(4-fluorophenyl)-2-(5-(2-fluorophenyl)-4-(4-fluorophenyl)-4H-1,2,4-triazol-3-ylthio) acetamide showed prominent activity, suggesting potential use in designing drugs against melanogenesis (Hassan et al., 2022).
Cholinesterase Inhibition
N-aryl derivatives of 2-(4-ethyl-5-(3-chlorophenyl)-4H-1,2,4-triazol-3-ylthio)acetamide and related compounds were synthesized and evaluated for their inhibitory potential against acetylcholinesterase and butyrylcholinesterase. These compounds showed moderate to good activities against the enzymes, with some exhibiting potent inhibitory potential (Riaz et al., 2020).
Antimicrobial Activity
The synthesis of 4-phenyl/cyclohexyl-5-(1-phenoxyethyl)-3-[N-(2-thiazolyl)acetamido]thio-4H-1,2,4-triazole derivatives was reported, and their antimicrobial activities against various fungal and bacterial pathogens were investigated. Some compounds exhibited strong antifungal activity, suggesting their potential as antimicrobial agents (Turan-Zitouni et al., 2005).
Enzyme Inhibition and Molecular Docking Studies
A study involving the synthesis of novel N-aryl/aralkyl derivatives of 1,2,4-triazole compounds and their enzyme inhibitory potentials against various enzymes was conducted. The molecular docking studies supported the findings, highlighting these compounds as promising future lead molecules for various therapeutic applications (Riaz et al., 2020).
Synthesis and Antiexudative Activity
Research on the synthesis of pyroline derivatives of 2-((4-amino-5-(furan-2-yl)-1,2,4-triazol-4H-3-il)-sulfanyl)-N-acetamides was conducted, demonstrating anti-exudative properties in a significant percentage of the new synthesized derivatives. This research suggests the potential for further investigation as analgesic agents (Chalenko et al., 2019).
p38α MAP Kinase Inhibition and Anti-Inflammatory Activity
A study focused on the synthesis of N-(benzothiazol/oxazol-2-yl)-2-[(5-(phenoxymethyl)-4-aryl-4H-1,2,4-triazol-3-yl)thio] acetamide derivatives, evaluating their in vitro and in vivo anti-inflammatory activities and p38α MAP kinase inhibition. The study identified compounds with significant anti-inflammatory activity and p38α MAP kinase inhibitory potency, suggesting their therapeutic potential (Tariq et al., 2018).
Properties
IUPAC Name |
N-(2-phenoxyethyl)-2-(1H-1,2,4-triazol-5-ylsulfanyl)acetamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H14N4O2S/c17-11(8-19-12-14-9-15-16-12)13-6-7-18-10-4-2-1-3-5-10/h1-5,9H,6-8H2,(H,13,17)(H,14,15,16) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ADTKMDYIDSYJKM-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)OCCNC(=O)CSC2=NC=NN2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H14N4O2S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
278.33 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.